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Abstract

This technical guide provides a comprehensive overview of 2-(3-aminophenoxy)-N-
methylacetamide, a molecule of interest in medicinal chemistry and materials science. Due to
its structural motifs—a substituted phenoxy ring and an N-methylacetamide group—this
compound holds potential as a versatile building block for the synthesis of novel therapeutic
agents and functional polymers. This document will cover its structural characteristics,
predicted physicochemical properties, a plausible synthetic route with a detailed experimental
protocol, and a discussion of its potential applications and safety considerations. It is important
to note that a specific CAS number for this compound is not readily available in public
databases; therefore, some of the presented data is extrapolated from closely related analogs.

Introduction and Molecular Architecture

2-(3-aminophenoxy)-N-methylacetamide belongs to the class of phenoxyacetamide
derivatives. Its structure is characterized by a central phenoxy ring, which is substituted with an
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amino group at the meta-position and an N-methylacetamide group linked via an ether bond.
The presence of both a primary aromatic amine and a secondary amide functional group
makes it a bifunctional molecule, capable of undergoing a variety of chemical transformations.

The aromatic amine can serve as a nucleophile or be diazotized to introduce other
functionalities. The amide group, along with the ether linkage, contributes to the molecule's
polarity and hydrogen bonding capabilities, which are crucial for its interaction with biological
targets and its properties as a material component. The overall structure suggests a degree of
conformational flexibility, which can be significant in its binding to enzymes or receptors.

Physicochemical Properties

While experimental data for 2-(3-aminophenoxy)-N-methylacetamide is scarce, its
physicochemical properties can be predicted based on its structure and comparison with
analogous compounds. These properties are essential for understanding its solubility, stability,
and pharmacokinetic profile.
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Predicted

Property ) Source/Basis
Value/information
Molecular Formula CoH12N202 PubChemLite[1]
Molecular Weight 180.21 g/mol PubChemLite[1]
CAS Number Not Assigned
) Based on related compounds
Expected to be a solid at room ] ]
Appearance like 2-(3-aminophenyl)-N-
temperature _
methylacetamide[2][3][4]
Expected to have moderate
polarity, influencing solubility in
organic solvents and water. Based on structural analysis of
Solubility The presence of hydrogen 2-(3-aminophenoxy)-N-
bond donors and acceptors ethylacetamide[5]
suggests some agueous
solubility.
Predicted XlogP 0.3 PubChemLite[1]

Hydrogen Bond Donors

2 (amine and amide NH)

Structural Analysis

Hydrogen Bond Acceptors

3 (carbonyl oxygen, ether

oxygen, and amine nitrogen)

Structural Analysis

Synthesis of 2-(3-aminophenoxy)-N-

methylacetamide

A plausible and efficient method for the synthesis of 2-(3-aminophenoxy)-N-methylacetamide

is through the coupling of 3-aminophenol with N-methyl-2-chloroacetamide. This reaction is a

Williamson ether synthesis followed by an amidation, or in this case, direct alkylation of the

phenol.

Proposed Synthetic Workflow
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3-Aminophenol

(N—MethyI—Z—chloroacetamide

Heating under reflux Rea“°.".W9“P = 2-(3-aminophenoxy)-N-methylacetamide

Base (e.g., K2COs)

Solvent (e.g., Acetone)

Click to download full resolution via product page

Caption: Proposed synthesis of 2-(3-aminophenoxy)-N-methylacetamide.

Detailed Experimental Protocol

This protocol is a generalized procedure based on the synthesis of similar phenoxyacetamide

derivatives. Optimization of reaction conditions may be necessary.

Materials:

e 3-Aminophenol

» N-Methyl-2-chloroacetamide

e Potassium carbonate (K2COs), anhydrous

o Acetone, anhydrous

o Ethyl acetate

¢ Brine solution
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Sodium sulfate (Na2S0Oa), anhydrous
Standard laboratory glassware for reflux, extraction, and filtration
Rotary evaporator

Thin Layer Chromatography (TLC) apparatus

Procedure:

Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, add 3-aminophenol (1.0 eq) and anhydrous potassium carbonate (1.5 eq) in
anhydrous acetone.

Addition of Reagent: While stirring, add a solution of N-methyl-2-chloroacetamide (1.1 eq) in
anhydrous acetone dropwise to the reaction mixture.

Reaction: Heat the mixture to reflux and maintain for 12-24 hours. Monitor the progress of
the reaction by TLC.

Workup: After completion of the reaction (as indicated by TLC), cool the mixture to room
temperature and filter to remove the inorganic salts.

Extraction: Concentrate the filtrate under reduced pressure using a rotary evaporator.
Dissolve the resulting crude product in ethyl acetate and wash sequentially with water and
brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude product by column chromatography on silica gel using a
suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to afford pure 2-(3-
aminophenoxy)-N-methylacetamide.

Characterization: Characterize the final product using appropriate analytical technigques such
as 'H NMR, 3C NMR, mass spectrometry, and IR spectroscopy to confirm its structure and

purity.
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Potential Applications

The unique structural features of 2-(3-aminophenoxy)-N-methylacetamide make it a
promising candidate for various applications in drug discovery and material science.

Medicinal Chemistry

The phenoxyacetamide scaffold is present in a number of biologically active compounds.
Structurally related molecules have been investigated for a range of therapeutic activities. For
instance, some phenoxyacetamide derivatives have been explored as potential antitubercular
agents.[6] The presence of the 3-aminophenoxy group could serve as a pharmacophore for
central nervous system (CNS) drug candidates, as structurally related acetamides have shown
anxiolytic and antiepileptic properties.[5] The primary amine provides a handle for further
chemical modification, allowing for the generation of a library of derivatives for structure-activity
relationship (SAR) studies.

2-(3-aminophenoxy)-

N-methylacetamide

Scaffold for SAR Studies

: CNS Drug Candidates
AT QAnxiolytic, Antiepileptic)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. PubChemlLite - 2-(3-aminophenoxy)-n-methylacetamide (C9H12N202)
[pubchemlite.lcsb.uni.lu]
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2. 2-(3-Aminophenyl)-n-methylacetamide - CAS:58730-35-1 - Sunway Pharm Ltd
[Bwpharm.com]

o 3. 2-(3-aminophenyl)-N-methylacetamide | 58730-35-1 [sigmaaldrich.com]

e 4.You are being redirected... [hit2lead.com]

o 5. 2-(3-aminophenoxy)-N-ethylacetamide (926221-29-6) for sale [vulcanchem.com]
e 6. mdpi.com [mdpi.com]

o To cite this document: BenchChem. [An In-depth Technical Guide to 2-(3-aminophenoxy)-N-
methylacetamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3145505/docs#an-in-depth-technical-guide-to-2-3-
aminophenoxy-n-methylacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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